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Compound of Interest

Compound Name: But-3-ynal

Cat. No.: B1197866

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability,
key suppliers, and relevant technical data for But-3-ynal (CAS No. 52844-23-2). Additionally, it
outlines a plausible experimental protocol for its synthesis and purification, based on
established chemical principles, to aid researchers in its procurement or in-house preparation.

Physicochemical Properties and Commercial Data

But-3-ynal is a versatile bifunctional molecule incorporating both a terminal alkyne and an
aldehyde group, making it a valuable building block in organic synthesis.[1] ItSs unique structure
allows for a variety of chemical transformations, rendering it a molecule of interest in the
development of complex chemical entities.[1] The following tables summarize its key
physicochemical properties and currently available commercial information.
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Property Value Source
CAS Number 52844-23-2 [112][3114]
Molecular Formula CsH40O [2][3][4]
Molecular Weight 68.07 g/mol [11[2]
IUPAC Name but-3-ynal [2]
Synonyms 3-Butyn-1-al [3]
Boiling Point 81.6 °C at 760 mmHg [3]
Density 0.899 g/cm?3 [3]
Refractive Index 1.406 [3]
OGQNOIVDVXRWRE-
InChl Key [1][2]
UHFFFAOYSA-N

Canonical SMILES C#CCC=0 [2]

. Catalog . Available .
Supplier Purity . Pricing

Number Quantities

Smolecule S563566 Not specified Inquiry required Inquiry required
Benchchem B1197866 Not specified Inquiry required Inquiry required
Sigma-Aldrich N ] ) ] )

] ENAH9851B832 Not specified Inquiry required Inquiry required
(Enamine)

Note: The commercial availability of But-3-ynal appears to be primarily on an inquiry basis,
suggesting it may be synthesized on demand by these suppliers. Researchers are advised to
contact the suppliers directly for quotes, lead times, and detailed specifications.

Experimental Protocols

While detailed, step-by-step protocols for the synthesis of But-3-ynal are not readily available
in the public domain from commercial suppliers, a plausible and effective method involves the
oxidation of the corresponding alcohol, but-3-yn-1-ol. The following protocol is a composite
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based on general principles of alcohol oxidation. For purification, a method based on the
reversible reaction of aldehydes with bisulfite is described.[5][6][7][8][9]

Synthesis of But-3-ynal via Oxidation of But-3-yn-1-ol

Principle: This procedure utilizes a mild oxidizing agent to convert the primary alcohol, but-3-
yn-1-ol, into the corresponding aldehyde, But-3-ynal. Care must be taken to avoid over-
oxidation to the carboxylic acid and to manage the exothermic nature of the reaction.

Materials:

e But-3-yn-1-ol (CAS: 927-74-2)

e Pyridinium chlorochromate (PCC) or other mild oxidizing agent
¢ Dichloromethane (DCM), anhydrous
 Silica gel

» Sodium bicarbonate solution, saturated
e Magnesium sulfate, anhydrous

e Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

* Ice bath

e Rotary evaporator

o Chromatography column

Procedure:

e In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve but-3-yn-1-ol in anhydrous dichloromethane.
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Cool the solution in an ice bath.

In a separate flask, prepare a slurry of pyridinium chlorochromate (PCC) in a small amount
of anhydrous dichloromethane.

Slowly add the PCC slurry to the cooled solution of but-3-yn-1-ol with vigorous stirring.
Maintain the temperature below 10 °C throughout the addition.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4
hours, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of
silica gel to remove the chromium salts.

Wash the filtrate with a saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator at low temperature to obtain the crude But-3-ynal.

Purification of But-3-ynal via Bisulfite Adduct Formation

Principle: This liquid-liquid extraction protocol is designed for the selective removal and

subsequent recovery of aldehydes from a mixture.[5][6][7][8][9] It relies on the formation of a

water-soluble bisulfite adduct with the aldehyde, which can then be separated from non-

aldehyde impurities.[5][6][7][8][9] The aldehyde can be regenerated by basification.[8]

Materials:

Crude But-3-ynal

Saturated sodium bisulfite (NaHSOs) solution

Water-miscible organic solvent (e.g., methanol or dimethylformamide)[8]

Water-immiscible organic solvent (e.g., diethyl ether or ethyl acetate)

Sodium hydroxide solution (e.g., 1 M)
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e Separatory funnel
Procedure:
e Dissolve the crude But-3-ynal in a minimal amount of a water-miscible organic solvent.

e Add an equal volume of saturated sodium bisulfite solution and shake the mixture vigorously
in a separatory funnel for approximately 30 seconds.[5]

o Add a water-immiscible organic solvent to the funnel and shake to extract any unreacted
starting materials and non-aldehyde impurities.

o Separate the aqueous layer containing the But-3-ynal-bisulfite adduct.

e To regenerate the But-3-ynal, carefully add a sodium hydroxide solution to the aqueous
layer until the solution is basic, which will reverse the adduct formation.[8]

» Extract the regenerated But-3-ynal with a fresh portion of the water-immiscible organic
solvent.

e Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and carefully
remove the solvent under reduced pressure to yield the purified But-3-ynal.

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate key logical and
experimental workflows related to But-3-ynal.
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Procurement of But-3-ynal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1197866?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1197866
https://www.smolecule.com/products/s563566
https://www.chemnet.com/cas/en/52844-23-2/but-3-ynal.html
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C4H4O/c1-2-3-4-5/h1%2C4H%2C3H2
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.7b00231
https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://www.lookchem.com/FreePDFArticle/175022-29-4.htm
https://www.researchgate.net/publication/318379749_Liquid-Liquid_Extraction_Protocol_for_the_Removal_of_Aldehydes_and_Highly_Reactive_Ketones_from_Mixtures
https://pubmed.ncbi.nlm.nih.gov/29658940/
https://pubmed.ncbi.nlm.nih.gov/29658940/
https://www.researchgate.net/publication/324182933_Separation_of_Aldehydes_and_Reactive_Ketones_from_Mixtures_Using_a_Bisulfite_Extraction_Protocol
https://www.benchchem.com/product/b1197866#commercial-availability-and-suppliers-of-but-3-ynal
https://www.benchchem.com/product/b1197866#commercial-availability-and-suppliers-of-but-3-ynal
https://www.benchchem.com/product/b1197866#commercial-availability-and-suppliers-of-but-3-ynal
https://www.benchchem.com/product/b1197866#commercial-availability-and-suppliers-of-but-3-ynal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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